Cas no 84707-85-7 (1-Piperazinepropanamide, N-1,3-benzodioxol-5-yl-4-phenyl-)

1-Piperazinepropanamide, N-1,3-benzodioxol-5-yl-4-phenyl- structure
84707-85-7 structure
Product Name:1-Piperazinepropanamide, N-1,3-benzodioxol-5-yl-4-phenyl-
CAS No:84707-85-7
MF:C20H23N3O3
MW:353.414924860001
CID:666409
PubChem ID:1149630
Update Time:2025-04-19

1-Piperazinepropanamide, N-1,3-benzodioxol-5-yl-4-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Piperazinepropanamide, N-1,3-benzodioxol-5-yl-4-phenyl-
    • N-(1,3-benzodioxol-5-yl)-3-(4-phenylpiperazin-1-yl)propanamide
    • SCHEMBL10727502
    • AT-057/43314246
    • DTXSID00360757
    • N-(1,3-benzodioxol-5-yl)-3-(4-phenyl-1-piperazinyl)propanamide
    • UNM000010674902
    • IGXPMZOLMUTNGH-UHFFFAOYSA-N
    • Oprea1_136946
    • HMS2352B23
    • SMR000106633
    • SR-01000481534
    • AKOS001636150
    • N-[3-(4-phenyl-1-piperazinyl)propionyl]-3,4-methylenedioxyaniline
    • MLS000110704
    • MLS002540685
    • SR-01000481534-1
    • CHEMBL1548841
    • 84707-85-7
    • N~1~-(1,3-BENZODIOXOL-5-YL)-3-(4-PHENYLPIPERAZINO)PROPANAMIDE
    • Oprea1_443945
    • Inchi: 1S/C20H23N3O3/c24-20(21-16-6-7-18-19(14-16)26-15-25-18)8-9-22-10-12-23(13-11-22)17-4-2-1-3-5-17/h1-7,14H,8-13,15H2,(H,21,24)
    • InChI Key: IGXPMZOLMUTNGH-UHFFFAOYSA-N
    • SMILES: O=C(CCN1CCN(C2C=CC=CC=2)CC1)NC1=CC=C2C(=C1)OCO2

Computed Properties

  • Exact Mass: 353.173942g/mol
  • Monoisotopic Mass: 353.173942g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 461
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 54Ų

Experimental Properties

  • LogP: 2.5

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